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Solubility Data & In Vivo Formulations

The table below consolidates the key solubility data for LCH-7749944 from chemical suppliers and

scientific literature [1] [2] [3].

Solvent /

. Solubility Notes / Preparation Instructions
Formulation

DMSO 70 - 250 mg/mL Hygroscopic DMSO can reduce solubility; use fresh, dry
(199.8 - 713.5 mM) DMSO. Recommended for initial stock solutions [1] [3].

Ethanol ~70 mg/mL (~199.8 A suitable alternative for in vitro work [1].
mM)

Water Insoluble Not a viable solvent for this compound [1].

Formulation 1 > 2.17 mg/mL (in 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.
vehicle) Add co-solvents sequentially in this order for a clear solution

[2] [3].

Formulation 2 > 2.17 mg/mL (in 10% DMSO + 90% (20% SBE-B-CD in Saline). Add DMSO

vehicle) stock to the SBE-B-CD solution for a clear solution [2].
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Experimental Protocols for In Vivo Dosing

For animal studies, preparing a bioavailable formulation is crucial. Here are two detailed, validated

protocols.

Protocol A: Homogeneous Suspension using CMC-Na

This method is cited directly from the compound's handling instructions [1].

e Materials: LCH-7749944 powder, Carboxymethyl Cellulose Sodium (CMC-Na) solution.
e Procedure:
o Add 5 mg of LCH-7749944 to 1 mL of CMC-Na solution.
o Mix thoroughly until a homogeneous suspension is achieved, resulting in a final concentration

of 5 mg/mL.
¢ Note: This is a suspension, not a true solution, but is suitable for in vivo administration.

Protocol B: Clear Solution for Enhanced Bioavailability

This method uses co-solvents to create a clear solution for more reliable dosing [2] [3].

e Materials: LCH-7749944 powder, DMSO, PEG300, Tween-80, Saline (0.9% NaCl in ddH20).
e Procedure (for 1 mL of working solution):
o Prepare a DMSO stock solution: Dissolve LCH-7749944 in DMSO at a concentration of 21.7

mg/mL.
o Add 100 pL of the 21.7 mg/mL DMSO stock to 400 pL of PEG300. Mix evenly.
o Add 50 pL of Tween-80 to the mixture. Mix evenly.
o Finally, add 450 pL of saline to adjust the volume to 1 mL. Mix evenly.
o The final concentration of LCH-7749944 will be 2.17 mg/mL.

Troubleshooting Solubility Problems

The following workflow can help you diagnose and resolve common solubility issues encountered during

experimentation.
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Start: Compound Consider using a homogeneous
Not Dissolving

suspension (see Protocol A)

Check DMSO Stock

Is DMSO stock concentration
> 70 mg/mL?

Is final aqueous buffer
concentration too high?

Prepare a fresh, more dilute
DMSO stock solution

Yes Precipitate forms after
dilution in buffer?

Use a validated co-solvent
formulation (see Protocol B)

Ready for Experiment
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Key Technical Considerations for Researchers

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s547945?utm_src=pdf-body-img
https://www.smolecule.com/products/s547945?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Solvent Quality is Critical: The data specifically notes that moisture-absorbing (hygroscopic) DMSO
significantly reduces the solubility of LCH-7749944 [1]. Always use fresh, sealed, and anhydrous
DMSO for preparing stock solutions.

¢ Start with Recommended Formulations: The provided formulations (Protocols A and B) are starting
points. For specific experimental models like cell culture, you may need to empirically optimize the
ratio of DMSO to physiological buffer to prevent precipitation while minimizing solvent toxicity. A final
DMSO concentration of 0.1-0.5% is usually tolerated by most cell lines.

¢ Understand the Trade-offs: While a true solution (Protocol B) is ideal for consistent dosing and
bioavailability, it is complex to prepare. A well-mixed homogeneous suspension (Protocol A) can be a
practical and effective alternative for many in vivo studies [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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Your Ultimate Destination for Small-Molecule (aka. States
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